Cas no 1468920-17-3 (1-(3-Phenylbutyl)azetidin-3-amine)

• Product Name: 1-(3-Phenylbutyl)azetidin-3-amine
• CAS No: 1468920-17-3
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5046550
• Update Time: 2025-05-20

1-(3-Phenylbutyl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenylbutyl)azetidin-3-amine
• 1-(3-Phenylbutyl)azetidin-3-amine

• Inchi： 1S/C13H20N2/c1-11(12-5-3-2-4-6-12)7-8-15-9-13(14)10-15/h2-6,11,13H,7-10,14H2,1H3
• InChI Key： WKUCUEMSALDHTE-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C2C=CC=CC=2)CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(3-Phenylbutyl)azetidin-3-amine

Professional Introduction to 1-(3-Phenylbutyl)azetidin-3-amine (CAS No. 1468920-17-3)

1-(3-Phenylbutyl)azetidin-3-amine, identified by its Chemical Abstracts Service (CAS) number CAS No. 1468920-17-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class of heterocyclic amines, characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a phenylbutyl side chain attached to the azetidine ring imparts unique chemical and pharmacological properties, making it a promising candidate for various therapeutic applications.

The structural motif of 1-(3-Phenylbutyl)azetidin-3-amine combines the rigidity of the azetidine ring with the lipophilic nature of the phenylbutyl group, which is crucial for its interaction with biological targets. This structural feature has been exploited in the design of novel drug candidates targeting a range of diseases, including neurological disorders and inflammatory conditions. The compound’s ability to cross the blood-brain barrier and its potential for modulating neurotransmitter systems have made it a subject of intense investigation in preclinical studies.

In recent years, there has been growing interest in exploring the pharmacological potential of azetidine derivatives due to their unique bioactivity profiles. Studies have demonstrated that compounds within this class can exhibit inhibitory effects on various enzymes and receptors involved in disease pathogenesis. For instance, research has shown that derivatives of azetidine can interact with cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The phenylbutyl moiety in 1-(3-Phenylbutyl)azetidin-3-amine may enhance its binding affinity to these targets, potentially leading to more effective therapeutic outcomes.

The synthesis of 1-(3-Phenylbutyl)azetidin-3-amine involves multi-step organic reactions, including ring formation and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies have been utilized to construct the complex molecular framework efficiently.

One of the most compelling aspects of 1-(3-Phenylbutyl)azetidin-3-amine is its potential as a scaffold for drug discovery. By modifying various substituents on the azetidine ring or the phenylbutyl side chain, researchers can fine-tune its pharmacological properties to target specific disease mechanisms. This flexibility has led to several innovative approaches in medicinal chemistry, where computational modeling and high-throughput screening are used to identify lead compounds with enhanced efficacy and reduced toxicity.

The pharmacokinetic profile of 1-(3-Phenylbutyl)azetidin-3-amine is another critical factor that contributes to its attractiveness as a drug candidate. Studies have indicated that this compound exhibits favorable solubility and metabolic stability, which are essential for its absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are particularly important for developing oral formulations that can achieve therapeutic levels in vivo without significant degradation.

In conclusion, 1-(3-Phenylbutyl)azetidin-3-amine (CAS No. 1468920-17-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders, inflammatory diseases, and other conditions highlight its importance as a research tool and a candidate for future drug development. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will play an increasingly vital role in addressing unmet medical needs.